Cas no 80045-69-8 ((4-toluoyl-3-nitro)piperazine)

• Product name: (4-toluoyl-3-nitro)piperazine
• CAS No: 80045-69-8
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 985044
• PubChem ID: 133346

(4-toluoyl-3-nitro)piperazine Chemical and Physical Properties

Names and Identifiers

• (4-toluoyl-3-nitro)piperazine
• (4-Methyl-3-nitrophenyl)(1-piperazinyl)methanone
• p-TNP
• 80045-69-8
• (p-Toluyl-m-nitro)piperazine
• (4-methyl-3-nitrophenyl)-piperazin-1-ylmethanone
• AKOS000126376
• GS3349
• (4-methyl-3-nitrophenyl)(piperazin-1-yl)methanone
• Piperazine, 1-(4-methyl-3-nitrobenzoyl)-
• 1-(4-methyl-3-nitrobenzoyl)piperazine
• DTXSID601000936

• Inchi： InChI=1S/C12H15N3O3/c1-9-2-3-10(8-11(9)15(17)18)12(16)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： KRXLHSGWNOLBTF-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)N2CCNCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų
• XLogP3: 0.9